N-(2-fluorophenyl)-2-(1-naphthyloxy)acetamide

• Molecular Formula: C18H14FNO2
• Molecular Weight: 295.3 g/mol
• IUPAC Name: N-(2-fluorophenyl)-2-naphthalen-1-yloxyacetamide
• InChI: InChI=1S/C18H14FNO2/c19-15-9-3-4-10-16(15)20-18(21)12-22-17-11-5-7-13-6-1-2-8-14(13)17/h1-11H,12H2,(H,20,21)
• InChI Key: PEYWZSTUDCFYHO-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C=CC=C2OCC(=O)NC3=CC=CC=C3F

Description

N-(2-fluorophenyl)-2-(1-naphthyloxy)acetamide, commonly known as FNA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. FNA belongs to the class of compounds known as arylacetamides, which are known to exhibit various biological activities, including analgesic, anti-inflammatory, and anticonvulsant properties.

Mechanism of Action

The exact mechanism of action of FNA is not fully understood, but it is believed to act on the central nervous system by modulating the activity of certain neurotransmitters. Specifically, FNA is thought to enhance the activity of the GABAergic system, which is known to play a critical role in pain perception and regulation.
Biochemical and Physiological Effects:
In addition to its analgesic effects, FNA has also been shown to exhibit anti-inflammatory and anticonvulsant properties. These effects are believed to be mediated by the modulation of various biochemical pathways, including the inhibition of cyclooxygenase-2 (COX-2) and the enhancement of GABAergic activity.

Advantages and Limitations for Lab Experiments

One of the main advantages of FNA is its relatively simple synthesis process, which makes it easily accessible for laboratory experiments. Additionally, FNA exhibits potent analgesic effects in animal models of pain, making it a valuable tool for studying pain pathways and developing new pain medications. However, one limitation of FNA is its relatively low solubility in water, which can make it challenging to administer in certain experimental settings.

Future Directions

There are several future directions for the research and development of FNA. One area of interest is the development of new pain medications based on the structure of FNA. Additionally, further studies are needed to fully understand the mechanism of action of FNA and its potential applications in other areas of medicine, such as epilepsy and inflammation. Finally, the development of new synthesis methods for FNA could help to improve its accessibility and make it a more widely used tool in scientific research.

Synthesis Methods

The synthesis of FNA involves the reaction of 2-fluoroaniline with 1-naphthol in the presence of acetic anhydride. The resulting product is then reacted with acetic acid to yield FNA. The overall synthesis process is relatively simple and can be carried out using standard laboratory equipment.

Scientific Research Applications

FNA has been the subject of numerous scientific studies due to its potential therapeutic applications. One of the most significant areas of research has been its use as an analgesic. Studies have shown that FNA exhibits potent analgesic effects in animal models of pain, making it a promising candidate for the development of new pain medications.